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Compound of Interest

Compound Name:
5-(Dimethylaminomethyl)furfuryl

alcohol hydrochloride

Cat. No.: B118251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is a versatile furan derivative that

serves as a key building block in the synthesis of various pharmaceutical compounds. Its

bifunctional nature, possessing both a reactive hydroxyl group and a dimethylaminomethyl side

chain, makes it a valuable intermediate for introducing the furan moiety into larger molecules.

This document provides detailed application notes and experimental protocols for the use of 5-
(Dimethylaminomethyl)furfuryl alcohol hydrochloride, with a primary focus on its well-

established role in the synthesis of the H₂-histamine receptor antagonist, Ranitidine.

Physicochemical Properties
Property Value Reference

CAS Number 81074-81-9 [1]

Molecular Formula C₈H₁₄ClNO₂ [1]

Molecular Weight 191.66 g/mol [1]

Alternate Name Ranitidine Impurity F HCl [1]
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Application: Synthesis of Ranitidine
5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is a crucial precursor in the

industrial synthesis of Ranitidine, a widely used medication for the treatment of peptic ulcer

disease and gastroesophageal reflux disease (GERD). The synthesis involves a two-step

process: conversion of the alcohol to a more reactive intermediate, followed by coupling with a

second key fragment.

Synthetic Pathway Overview
The overall synthetic scheme for Ranitidine starting from 5-(Dimethylaminomethyl)furfuryl

alcohol is outlined below. The initial step involves the conversion of the furfuryl alcohol to a

chloromethylfuran derivative, which then reacts with N-(2-mercaptoethyl)-N'-methyl-2-nitro-1,1-

ethenediamine to yield Ranitidine.[2][3]
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5-(Dimethylaminomethyl)furfuryl alcohol
hydrochloride

5-[(Dimethylamino)methyl]-2-
(chloromethyl)furan hydrochloride

Chlorination RanitidineCoupling

SOCl₂

N-(2-mercaptoethyl)-N'-methyl-
2-nitro-1,1-ethenediamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Ranitidine synthesis - chemicalbook [chemicalbook.com]

3. newdrugapprovals.org [newdrugapprovals.org]

To cite this document: BenchChem. [Application Notes and Protocols: 5-
(Dimethylaminomethyl)furfuryl alcohol hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b118251#using-5-dimethylaminomethyl-
furfuryl-alcohol-hydrochloride-as-a-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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